Cas no 7067-32-5 (4-Oxa-6-thia-5-phospha-7-stannaundecane,7,7-dibutyl-5-propoxy-, 5-sulfide (9CI))

4-Oxa-6-thia-5-phospha-7-stannaundecane,7,7-dibutyl-5-propoxy-, 5-sulfide (9CI) structure
7067-32-5 structure
Product name:4-Oxa-6-thia-5-phospha-7-stannaundecane,7,7-dibutyl-5-propoxy-, 5-sulfide (9CI)
CAS No:7067-32-5
MF:C28H21N5O4S2
MW:555.62744307518
CID:576762
PubChem ID:5269636

4-Oxa-6-thia-5-phospha-7-stannaundecane,7,7-dibutyl-5-propoxy-, 5-sulfide (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Oxa-6-thia-5-phospha-7-stannaundecane,7,7-dibutyl-5-propoxy-, 5-sulfide (9CI)
    • 1-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)-4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-(3-hydroxyphenyl)pyrrolidine-2,3-dione
    • DTXSID80414782
    • 7067-32-5
    • Inchi: InChI=1S/C28H21N5O4S2/c1-16-22(32-13-6-5-12-20(32)29-16)24(35)21-23(18-10-7-11-19(34)14-18)33(26(37)25(21)36)27-30-31-28(39-27)38-15-17-8-3-2-4-9-17/h2-14,23,34-35H,15H2,1H3
    • InChI Key: OFDSDWZDNFNZRT-UHFFFAOYSA-N
    • SMILES: CC1=C(N2C=CC=CC2=N1)C(=C3C(N(C(=O)C3=O)C4=NN=C(S4)SCC5=CC=CC=C5)C6=CC(=CC=C6)O)O

Computed Properties

  • Exact Mass: 555.10373
  • Monoisotopic Mass: 555.103496
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 6
  • Complexity: 962
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.5
  • Topological Polar Surface Area: 175

Experimental Properties

  • Density: 1.52
  • Refractive Index: 1.775
  • PSA: 120.92

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